Cas no 1233530-91-0 (2-Bromo-4-(1,1-dimethylethyl)phenyl Methyl Ester Carbonic Acid)

• Product Name: 2-Bromo-4-(1,1-dimethylethyl)phenyl Methyl Ester Carbonic Acid
• CAS No: 1233530-91-0
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 5557686
• Update Time: 2025-06-13

2-Bromo-4-(1,1-dimethylethyl)phenyl Methyl Ester Carbonic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(1,1-dimethylethyl)phenyl Methyl Ester Carbonic Acid
• Carbonic acid, 2-bromo-4-(1,1-dimethylethyl)phenyl methyl ester

• Inchi： 1S/C12H15BrO3/c1-12(2,3)8-5-6-10(9(13)7-8)16-11(14)15-4/h5-7H,1-4H3
• InChI Key： CTCBHKRFIIJJOA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)OC1=CC=C(C(C)(C)C)C=C1Br

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 314.7±42.0 °C(Predicted)
• Solubility: Chloroform; Dichloromethane; Methanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Bromo-4-(1,1-dimethylethyl)phenyl Methyl Ester Carbonic Acid

Research Brief on 2-Bromo-4-(1,1-dimethylethyl)phenyl Methyl Ester Carbonic Acid (CAS: 1233530-91-0)

The compound 2-Bromo-4-(1,1-dimethylethyl)phenyl Methyl Ester Carbonic Acid (CAS: 1233530-91-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated tert-butyl phenol ester structure, has shown promising potential in various applications, including medicinal chemistry, drug discovery, and material science. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways for 2-Bromo-4-(1,1-dimethylethyl)phenyl Methyl Ester Carbonic Acid, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method utilizing palladium-catalyzed cross-coupling reactions, which significantly improved the efficiency of the synthesis process. This advancement not only reduces production costs but also enhances the scalability of the compound for industrial applications. Furthermore, the study reported a yield of over 85%, a notable improvement compared to traditional methods.

In the realm of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified 2-Bromo-4-(1,1-dimethylethyl)phenyl Methyl Ester Carbonic Acid as a potential lead compound for developing anti-inflammatory agents. The study utilized molecular docking simulations to elucidate its binding affinity towards cyclooxygenase-2 (COX-2), a key enzyme in prostaglandin synthesis. These findings suggest its potential utility in treating chronic inflammatory conditions, though further in vivo studies are warranted.

Beyond its biological applications, this compound has also been explored in material science. A recent investigation in ACS Applied Materials & Interfaces (2023) highlighted its role as a precursor for synthesizing advanced polymeric materials with enhanced thermal stability. The incorporation of the brominated tert-butyl phenol moiety into polymer backbones resulted in materials exhibiting superior resistance to degradation under high-temperature conditions, making them suitable for aerospace and electronics applications.

Despite these promising developments, challenges remain in fully understanding the pharmacokinetic and toxicological profiles of 2-Bromo-4-(1,1-dimethylethyl)phenyl Methyl Ester Carbonic Acid. Current research is actively addressing these gaps, with ongoing studies focusing on its metabolic pathways and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2-Bromo-4-(1,1-dimethylethyl)phenyl Methyl Ester Carbonic Acid (CAS: 1233530-91-0) represents a versatile compound with significant potential across multiple scientific disciplines. Its optimized synthesis, coupled with emerging biological and material science applications, positions it as a molecule of considerable interest for future research and development. Continued exploration of its properties and mechanisms will undoubtedly uncover new opportunities for innovation in chemical biology and pharmaceuticals.